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Compound of Interest

Compound Name: Fenpyroximate

Cat. No.: B127894 Get Quote

Fenpyroximate is an acaricide and insecticide that is highly effective but also poses significant

environmental risks due to its high toxicity to aquatic organisms.[1][2] Therefore, proper

handling and disposal are critical to ensure the safety of personnel and the protection of the

environment. This guide provides detailed procedural information for researchers, scientists,

and drug development professionals on the safe disposal of fenpyroximate and associated

waste.

All waste containing fenpyroximate must be treated as hazardous waste and managed in

strict accordance with all applicable local, state, and federal regulations.[1][3] Under no

circumstances should this chemical or its containers be disposed of in standard refuse or

poured down drains or sewers.[4][5]

Hazard and Transportation Information
For safe handling and transport, it is essential to be aware of fenpyroximate's classification.

The following table summarizes key hazard and transport data.
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Category Classification Details

Hazard Class Toxic, Environmental Hazard

H301: Toxic if swallowed.

H330: Fatal if inhaled. H317:

May cause an allergic skin

reaction. H410: Very toxic to

aquatic life with long lasting

effects.[5]

UN Number
UN3082 (Liquid), UN3077

(Solid)

Designates it as an

environmentally hazardous

substance.[1]

Transport Class Class 9
Classified as a miscellaneous

dangerous substance.[1]

Packing Group III
Indicates a substance with a

minor degree of danger.[1]

Step-by-Step Disposal Procedures
Adherence to a systematic disposal plan minimizes risks and ensures compliance. The

recommended approach follows a hierarchy of waste management controls: reduction, reuse,

recycling, and, as a final step, disposal.[1][3]

Step 1: Waste Minimization and Planning
Before beginning experimental work, plan to minimize waste generation.

Reduce: Only prepare the amount of fenpyroximate solution required for the immediate

task.

Reuse: If possible and appropriate for the experimental design, unused, uncontaminated

stock solutions may be used in subsequent experiments. Shelf-life considerations must be

applied.[1][3]

Recycle: Unused, uncontaminated fenpyroximate may be recyclable. It is recommended to

consult the manufacturer or supplier for potential recycling or take-back options.[1][3]
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Step 2: Handling and Collection of Fenpyroximate Waste
Proper segregation and storage of waste are crucial.

Designated Waste Container: Use a dedicated, properly labeled, and sealed waste container

for all fenpyroximate-contaminated materials. The container must be compatible with the

chemical.[6]

Labeling: Clearly label the container as "Hazardous Waste: Fenpyroximate" and include

relevant hazard symbols.

Segregation: Do not mix fenpyroximate waste with other waste streams to avoid unintended

chemical reactions.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources. The storage area should be secure and

accessible only to authorized personnel.[6]

Step 3: Disposal of Contaminated Materials and Spills
Any materials that come into contact with fenpyroximate must be treated as hazardous waste.

Personal Protective Equipment (PPE): Contaminated PPE, such as gloves and lab coats,

must be disposed of as hazardous waste. Do not attempt to launder heavily contaminated

clothing; it should be discarded.[1]

Spill Cleanup:

Contain the spill using an absorbent material like sand, bentonite, or other absorbent clay.

[1]

Collect the contaminated absorbent material using non-sparking tools and place it into a

designated, sealable metal drum for hazardous waste.[1][6]

Decontaminate the spill area by scrubbing with a strong industrial detergent and rinsing

with water.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.chemicalbook.com/msds/fenpyroximate.pdf
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.chemicalbook.com/msds/fenpyroximate.pdf
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Fenpyroximate-5-EC.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Fenpyroximate-5-EC.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Fenpyroximate-5-EC.pdf
https://www.chemicalbook.com/msds/fenpyroximate.pdf
https://croplifescience.com/wp-content/uploads/2022/12/MSDS-Fenpyroximate-5-EC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all cleaning materials and wash water for treatment and disposal as hazardous

waste. Do not allow wash water to enter drains.[1][3]

Step 4: Disposal of Empty Containers
Empty containers retain chemical residues and must be handled as hazardous waste.[1][3]

Triple Rinse: Whenever possible, triple rinse the empty container with a suitable solvent.[4]

The rinsate (the rinsing liquid) must be collected and treated as hazardous waste.[1]

Return or Recycle: If available, return the container to the supplier for reuse or recycling.[1]

[4]

Final Disposal: If the container cannot be returned or recycled, it must be made unusable by

puncturing it to prevent reuse.[1][3] Following this, dispose of the container at an authorized

landfill or through a licensed waste management facility.[1][3]

Step 5: Final Disposal of Fenpyroximate Waste
The ultimate disposal of fenpyroximate waste must be handled by professionals.

Licensed Waste Contractor: Arrange for a licensed hazardous waste contractor to collect and

dispose of the material.[6][7]

Approved Disposal Methods: Approved methods include incineration in a licensed facility

(often mixed with a suitable combustible material) or burial in a landfill specifically licensed to

accept chemical waste.[1][6] Consult your local or regional waste management authority to

identify a suitable facility.[1][3]

Fenpyroximate Disposal Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of fenpyroximate waste.
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Caption: Workflow for Fenpyroximate Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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